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Compound of Interest

Compound Name: Trimethylarsine

Cat. No.: B050810 Get Quote

This guide provides essential information for researchers, scientists, and drug development

professionals on safely managing the pyrophoric hazards of trimethylarsine during

experiments.

Frequently Asked Questions (FAQs)
Q1: What is trimethylarsine and why is it considered hazardous?

A1: Trimethylarsine ((CH₃)₃As or TMA) is a volatile, colorless organoarsenic liquid with a

distinct garlic-like odor.[1][2] It is primarily hazardous due to its pyrophoric nature, meaning it

can spontaneously ignite upon contact with air.[2] This reactivity is due to the exothermic

reaction with oxygen.[2] Additionally, it is classified as toxic if swallowed or inhaled and is an

environmental hazard.[2]

Q2: What are the immediate dangers I should be aware of when working with trimethylarsine?

A2: The primary immediate danger is the risk of fire due to its pyrophoric nature. Spills or

improper handling can lead to spontaneous ignition. The vapors are also toxic if inhaled.

Exposure can cause symptoms such as nausea, vomiting, and damage to the nervous system.

[1]

Q3: What personal protective equipment (PPE) is mandatory when handling trimethylarsine?

A3: Appropriate PPE is critical for safely handling trimethylarsine. This includes:
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Eye Protection: Chemical safety goggles and a face shield.

Hand Protection: Flame-retardant gloves worn over chemically resistant gloves (e.g., nitrile).

Body Protection: A flame-retardant lab coat.

Respiratory Protection: In case of insufficient ventilation, a full-face respirator with

appropriate cartridges should be used.

Q4: How should I properly store trimethylarsine in the laboratory?

A4: Trimethylarsine should be stored in a cool, dry, and well-ventilated area, away from

sources of ignition and incompatible materials such as oxidizing agents and water.[3] It is

crucial to store it under an inert atmosphere (e.g., nitrogen or argon) in a tightly sealed

container to prevent contact with air and moisture.

Q5: What should I do in case of a small trimethylarsine spill?

A5: For a small spill, immediately alert personnel in the area and ensure proper PPE is worn. If

it is safe to do so, cover the spill with a dry, inert absorbent material such as sand or

vermiculite. Do not use water or combustible materials like paper towels. The contained spill

should then be quenched and disposed of as hazardous waste.

Q6: What is the correct fire extinguisher to use for a trimethylarsine fire?

A6: For a trimethylarsine fire, use a Class D dry powder extinguisher. Do not use water,

carbon dioxide, or foam extinguishers, as they can react with trimethylarsine and exacerbate

the fire.[3]

Troubleshooting Guides
Issue: A small fire has started at the tip of the needle
during a transfer.

Immediate Action:

Stay calm.
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If it is safe to do so, smother the flame with a dry, inert material like sand or a watch glass.

If the fire cannot be immediately and safely extinguished, activate the fire alarm, evacuate

the area, and call emergency services.

Prevention:

Ensure a positive pressure of inert gas is maintained throughout the transfer.

Use proper syringe or cannula techniques to avoid introducing air into the system.

Conduct a "dry run" with a non-pyrophoric solvent to familiarize yourself with the transfer

technique.

Issue: The Sure-Seal™ cap on the trimethylarsine bottle
appears to be compromised.

Immediate Action:

Do not attempt to open or use the bottle.

Place the bottle in a secondary container, such as a metal can, and fill the surrounding

space with an inert material like vermiculite.

Move the contained bottle to a fume hood.

Contact your institution's Environmental Health and Safety (EHS) office for guidance on

disposal.

Prevention:

Always inspect the integrity of the Sure-Seal™ cap before use.

Use proper techniques for piercing the septum to minimize damage.

Issue: I suspect a leak in my experimental setup
containing trimethylarsine.
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Immediate Action:

If you smell the characteristic garlic-like odor or see fumes, assume there is a leak.

If the leak is minor and can be safely addressed (e.g., tightening a connection), do so

immediately while wearing appropriate PPE.

If the leak is significant or its source cannot be identified, evacuate the area immediately,

and if necessary, activate the fire alarm.

Alert your supervisor and EHS.

Prevention:

Always leak-check your apparatus with an inert gas before introducing trimethylarsine.

Regularly inspect all tubing, glassware, and connections for any signs of wear or damage.

Data Presentation
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Property Value

Chemical Formula (CH₃)₃As

Molar Mass 120.03 g/mol

Appearance Colorless liquid

Odor Garlic-like

Boiling Point 56 °C

Melting Point -87.3 °C

Flash Point -25 °C

Solubility in Water Slightly soluble

Pyrophoric Nature Spontaneously ignites in air

Incompatible Materials
Oxidizing agents, water, protic solvents (e.g.,

alcohols)

Autoignition Temperature
Data not readily available; assume it ignites on

contact with air.

Experimental Protocols
General Methodology for Handling Trimethylarsine
Working with trimethylarsine requires meticulous planning and execution under an inert

atmosphere. The following is a general protocol for transferring and using trimethylarsine in a

laboratory setting.

1. Preparation:

Ensure all glassware is oven-dried and cooled under a stream of inert gas (argon or

nitrogen).

Assemble the reaction apparatus and purge it thoroughly with inert gas.
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Prepare a quenching bath (e.g., isopropanol) and a container of dry sand or vermiculite for

immediate access in case of a spill.

Don all required PPE.

2. Transfer from Sure-Seal™ Bottle (Syringe Method - for small quantities):

Secure the trimethylarsine bottle in a clamp within a fume hood.

Establish a positive pressure of inert gas in the bottle using a needle connected to a gas line.

Use a clean, dry, and inert gas-purged syringe with a long needle to pierce the septum.

Slowly draw the desired volume of trimethylarsine into the syringe.

Withdraw the needle from the bottle and immediately insert it into the reaction vessel, which

is also under a positive pressure of inert gas.

Slowly dispense the trimethylarsine into the reaction vessel.

3. Post-Reaction Quenching:

Any residual trimethylarsine in the reaction vessel or transfer equipment must be safely

quenched.

Cool the reaction vessel in an ice bath.

Slowly add a less reactive alcohol, such as isopropanol, dropwise with stirring.

Once the initial vigorous reaction has subsided, a more reactive alcohol like methanol can be

slowly added to ensure complete quenching.

Finally, slowly add water to neutralize any remaining reactive species.

The resulting solution should be disposed of as hazardous waste according to institutional

guidelines.
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Preparation Transfer Reaction Cleanup and Disposal

Don PPE Dry and Purge Glassware Assemble and Purge Apparatus Prepare Quenching Bath and Spill Kit Establish Inert Atmosphere Draw Trimethylarsine into Syringe Dispense into Reaction Vessel Conduct Experiment Quench Residual Reagent Dispose of Hazardous Waste

Click to download full resolution via product page

Caption: A generalized experimental workflow for handling trimethylarsine.
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Caption: A decision tree for emergency response to a trimethylarsine incident.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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